Cas no 2138429-65-7 (Tert-butyl 3-(pyrazin-2-yl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(pyrazin-2-yl)prop-2-ynoate
• CAS No: 2138429-65-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6393962
• PubChem ID: 165467236
• Update Time: 2025-09-17

Tert-butyl 3-(pyrazin-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138429-65-7
• EN300-786776
• tert-butyl 3-(pyrazin-2-yl)prop-2-ynoate
• Tert-butyl 3-(pyrazin-2-yl)prop-2-ynoate

• Inchi： 1S/C11H12N2O2/c1-11(2,3)15-10(14)5-4-9-8-12-6-7-13-9/h6-8H,1-3H3
• InChI Key： FWLZQIUYTGULSJ-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=NC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters